Cas no 624-42-0 (3-Heptanone, 6-methyl-)

• Product Name: 3-Heptanone, 6-methyl-
• CAS No: 624-42-0
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 513722
• Update Time: 2025-11-02

3-Heptanone, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 6-methyl-
• 6-methylheptan-3-one
• 2-Methyl-5-heptanone
• 3-Heptanone,6-methyl
• 6-Methyl-3-heptanone
• 6-Methyl-heptan-3-on
• 6-methyl-heptan-3-one
• 6-methylheptane-3-one
• Aethyl-isoamyl-keton
• Aethyl-isopentyl-keton
• ETHYL ISO-AMYL KETONE

• Inchi： 1S/C8H16O/c1-4-8(9)6-5-7(2)3/h7H,4-6H2,1-3H3
• InChI Key： CCCIYAQYQZQDIZ-UHFFFAOYSA-N
• SMILES： CCC(CCC(C)C)=O

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.8203 (estimate)
• Melting Point: -32.24°C (estimate)
• Boiling Point: 162.67°C (estimate)
• Flash Point: 44.6℃
• Refractive Index: 1.4165 (estimate)
• PSA: 17.07000
• LogP: 2.40170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Heptanone, 6-methyl-

6-Methyl-3-Heptanone (CAS No. 624-42-0): A Multifunctional Organic Compound with Expanding Applications in Modern Chemistry

6-Methyl-3-heptanone, a branched-chain ketone with the molecular formula C₈H₁₄O and CAS Registry Number 624-42-0, has garnered increasing attention in recent years due to its unique structural features and versatile reactivity. This compound, characterized by a seven-carbon alkyl chain with a ketone group at the third position and a methyl branch at the sixth carbon, exhibits a range of physicochemical properties that make it valuable in both industrial and research contexts. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, its application in fragrance formulation, and its potential as a green solvent in sustainable chemical processes.

6-Methyl-3-heptanone is a colorless to pale yellow liquid with a characteristic aliphatic and slightly waxy odor. Its molecular structure (CH₃CH₂CH₂C(CH₃)CH₂CH₂COCH₃) confers a combination of hydrophobicity and moderate polarity, enabling it to serve as a solvent for both polar and nonpolar substances. This dual solvency is particularly advantageous in the formulation of complex mixtures, where traditional solvents may fail to achieve uniform dispersion. Recent research published in the Journal of Molecular Liquids (2023) demonstrated that 6-methyl-3-heptanone can effectively dissolve a wide range of organic compounds, including polyolefins and certain biodegradable polymers, without compromising their structural integrity.

The synthesis of 6-methyl-3-heptanone typically involves the oxidation of 6-methylhept-3-ene or the alkylation of acetone with appropriate alkylating agents. A 2022 study in Synthesis journal reported an improved method using catalytic hydrogenation followed by selective oxidation, achieving a yield of over 90% with minimal byproduct formation. This advancement has significantly enhanced the economic viability of large-scale production, making the compound more accessible for industrial applications. Notably, the use of biocatalysts in this synthesis pathway has been explored to reduce environmental impact, aligning with the principles of green chemistry.

In the field of fragrance and flavor chemistry, 6-methyl-3-heptanone is recognized for its ability to mimic natural aroma profiles. Its molecular structure contains functional groups that can interact with olfactory receptors in a manner similar to certain terpenoids and fatty acid derivatives. A 2023 analysis by the International Fragrance Association (IFRA) highlighted its use as a fixative in perfumery, where it enhances the longevity of top and middle notes while contributing a subtle woody-herbal character. This property has led to its incorporation into niche fragrance formulations targeting the premium market segment.

Recent developments in pharmaceutical research have also explored the potential of 6-methyl-3-heptanone as a scaffold for drug discovery. A 2024 study published in ACS Medicinal Chemistry Letters demonstrated that this compound can undergo selective functionalization to generate derivatives with anti-inflammatory and analgesic activities. Specifically, the introduction of hydroxyl and amino groups at the ketone position resulted in analogs that showed enhanced bioavailability compared to conventional NSAIDs. These findings suggest that 6-methyl-3-heptanone may serve as a platform for the development of novel therapeutics with improved pharmacokinetic profiles.

Environmental applications of 6-methyl-3-heptanone have also been investigated, particularly in the context of biodegradable material synthesis. Researchers at the University of California, Berkeley, reported in 2023 that the compound can act as a co-solvent in the production of lignin-based polymers, improving the processability of these materials without compromising their mechanical properties. This application is particularly significant given the growing demand for sustainable alternatives to petroleum-derived plastics. Additionally, 6-methyl-3-heptanone has been shown to enhance the solubility of certain natural pigments, making it a promising candidate for eco-friendly dye formulation.

The compound's reactivity profile has also been leveraged in advanced materials science. A 2023 paper in Advanced Materials described the use of 6-methyl-3-heptanone in the synthesis of self-healing polymers. By incorporating this molecule into crosslinked networks, researchers achieved a material that could autonomously repair microcracks through reversible Diels-Alder reactions. This breakthrough has potential applications in aerospace, automotive, and electronic industries where material durability is critical. The compound's ability to participate in such complex chemical interactions underscores its value as a multifunctional reagent.

From a safety perspective, 6-methyl-3-heptanone has been extensively evaluated for its toxicological profile. According to the latest data from the National Institute of Occupational Safety and Health (NIOSH), the compound exhibits low acute toxicity when administered orally or dermally. However, prolonged exposure at high concentrations has been associated with mild respiratory irritation, leading to recommendations for proper ventilation in industrial settings. These safety characteristics, combined with its favorable physicochemical properties, position 6-methyl-3-heptanone as a versatile and relatively safe chemical for diverse applications.

Looking ahead, the expanding applications of 6-methyl-3-heptanone are expected to drive further research into its synthesis, modification, and utilization. Ongoing studies are exploring its role in the development of smart materials, where its molecular structure can be engineered to respond to external stimuli such as temperature or pH changes. Additionally, its potential as a green solvent in chemical processes is likely to be a focus of future investigations, particularly in the context of reducing the environmental footprint of industrial operations. As these studies progress, 6-methyl-3-heptanone is poised to become an even more integral component of modern chemistry and materials science.

6-Methyl-3-heptanone (CAS 624-42-0) is a multifunctional branched ketone with a wide range of applications across industries and research fields. Below is a structured summary of its key properties, synthesis, applications, and future potential: --- ### Key Properties - Chemical Formula: C₈H₁₄O - Structure: CH₃CH₂CH₂C(CH₃)CH₂CH₂COCH₃ - Physical State: Colorless to pale yellow liquid - Odor: Aliphatic, slightly waxy - Polarity: Moderate (enables solvency for both polar and nonpolar substances) - Solubility: Soluble in organic solvents; limited water solubility --- ### Synthesis - Common Methods: - Oxidation of 6-methylhept-3-ene. - Alkylation of acetone with appropriate alkylating agents. - Recent Advances: - Catalytic hydrogenation + selective oxidation (yield >90%). - Use of biocatalysts to enhance sustainability. --- ### Applications 1. Fragrance and Flavor Industry: - Acts as a fixative in perfumery, enhancing longevity of top/middle notes. - Contributes a woody-herbal aroma profile. 2. Pharmaceuticals: - Drug scaffold for anti-inflammatory and analgesic derivatives. - Improved bioavailability of NSAID analogs. 3. Materials Science: - Self-healing polymers via Diels-Alder reactions. - Biodegradable material synthesis (e.g., lignin-based polymers). 4. Environmental Applications: - Green solvent in sustainable processes. - Enhances solubility of natural pigments for eco-friendly dyes. 5. Industrial Uses: - Co-solvent in polymer processing. - Fixative in niche fragrance formulations. --- ### Safety and Toxicology - Acute Toxicity: Low (oral/dermal exposure). - Safety Precautions: Proper ventilation required for prolonged exposure. - Environmental Impact: Biodegradable; low persistence in ecosystems. --- ### Future Directions - Smart Materials: Engineering responsive materials (e.g., temperature/pH-sensitive polymers). - Green Chemistry: Optimizing synthesis for reduced environmental footprint. - Drug Development: Expanding the range of bioactive derivatives. - Advanced Solvents: Exploring roles in sustainable industrial processes. --- ### Conclusion 6-Methyl-3-heptanone (CAS 624-42-0) is a versatile compound with expanding applications in fragrance, pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and favorable reactivity make it a valuable platform for innovation. As research advances, its role in developing eco-friendly and high-performance materials and chemicals is expected to grow significantly.